Cas no 61404-52-2 (Benzenepropanoic acid,3,4,5-trimethoxy-a-oxo-)

• Product Name: Benzenepropanoic acid,3,4,5-trimethoxy-a-oxo-
• CAS No: 61404-52-2
• MF: C₁₂H₁₄O₆
• MW: 254.235964298248
• CID: 511982
• PubChem ID: 230870
• Update Time: 2025-04-19

Benzenepropanoic acid,3,4,5-trimethoxy-a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,3,4,5-trimethoxy-a-oxo-
• 2-oxo-3-(3,4,5-trimethoxyphenyl)propanoic acid
• (3,4,5-Trimethoxy-phenyl)-brenztraubensaeure
• (3,4,5-trimethoxy-phenyl)-pyruvic acid
• 3-(3,4,5-trimethoxyphenyl)pyruvic acid
• 3.4.5-Trimethoxyphenylpyruvinsaeure
• AC1L5KGY
• AC1Q5RHD
• AR-1E4636
• CTK5B3188
• NSC26229
• SureCN9341764

• Inchi： 1S/C12H14O6/c1-16-9-5-7(4-8(13)12(14)15)6-10(17-2)11(9)18-3/h5-6H,4H2,1-3H3,(H,14,15)
• InChI Key： NYRJTUWNBNNATI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC(C(=O)O)=O)OC)OC

Computed Properties

• Exact Mass: 254.07902
• Monoisotopic Mass: 254.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.255
• Boiling Point: 394°C at 760 mmHg
• Flash Point: 148.9°C
• Refractive Index: 1.525
• PSA: 82.06
• LogP: 0.90860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives